Cas no 57449-30-6 ((2E)-but-2-en-1-yl (3S,4S,5S)-3,4,5-trihydroxy-6-oxocyclohex-1-ene-1-carboxylate)

• Product Name: (2E)-but-2-en-1-yl (3S,4S,5S)-3,4,5-trihydroxy-6-oxocyclohex-1-ene-1-carboxylate
• CAS No: 57449-30-6
• MF: C₁₁H₁₄O₆
• MW: 242.225264072418
• CID: 1604601
• PubChem ID: 124929
• Update Time: 2025-11-01

(2E)-but-2-en-1-yl (3S,4S,5S)-3,4,5-trihydroxy-6-oxocyclohex-1-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2E)-but-2-en-1-yl (3S,4S,5S)-3,4,5-trihydroxy-6-oxocyclohex-1-ene-1-carboxylate
• 57449-30-6
• [(3R,4R,5R)-3,4,5-Trihydroxy-6-oxocyclohexen-1-yl]methyl but-2-enoate
• COTC
• Crotonyloxymethyl-4,5,6-trihydroxycyclohex-2-enone
• 2-Butenoic acid, (6-oxo-3,4,5-trihydroxy-1-cyclohexen-1-yl)methyl ester, (3R-(3-alpha,4-alpha,5-alpha))-

• Inchi： 1S/C11H14O6/c1-2-3-8(13)17-5-6-4-7(12)10(15)11(16)9(6)14/h2-4,7,10-12,15-16H,5H2,1H3/t7-,10-,11+/m1/s1
• InChI Key： PSJQCAMBOYBQEU-ONOSFVFSSA-N
• SMILES： O[C@@H]1[C@@H](C=C(COC(C=CC)=O)C([C@@H]1O)=O)O

Computed Properties

• Exact Mass: 242.07902
• Monoisotopic Mass: 242.079038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: -1.2

Experimental Properties

• Density: 1.459
• Boiling Point: 432.6°C at 760 mmHg
• Flash Point: 168.6°C
• Refractive Index: 1.604
• PSA: 104.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on (2E)-but-2-en-1-yl (3S,4S,5S)-3,4,5-trihydroxy-6-oxocyclohex-1-ene-1-carboxylate

Introduction to Compound CAS No. 57449-30-6: (2E)-but-2-en-1-yl (3S,4S,5S)-3,4,5-trihydroxy-6-oxocyclohex-1-ene-1-carboxylate

(2E)-but-2-en-1-yl (3S,4S,5S)-3,4,5-trihydroxy-6-oxocyclohex-1-ene-1-carboxylate (CAS No. 57449-30-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexene ring with multiple hydroxyl groups and a carboxylate ester functionality. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of (2E)-but-2-en-1-yl (3S,4S,5S)-3,4,5-trihydroxy-6-oxocyclohex-1-ene-1-carboxylate is particularly noteworthy due to its chiral centers at positions 3, 4, and 5. The presence of these chiral centers can significantly influence the compound's pharmacological properties and bioavailability. Recent studies have focused on the synthesis and characterization of this compound to better understand its stereochemical behavior and its impact on biological systems.

In the realm of medicinal chemistry, (2E)-but-2-en-1-yl (3S,4S,5S)-3,4,5-trihydroxy-6-oxocyclohex-1-ene-1-carboxylate has been investigated for its potential as a lead compound in drug discovery. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, (2E)-but-2-en-1-yl (3S,4S,5S)-3,4,5-trihydroxy-6-oxocyclohex-1-ene-1-carboxylate has been studied for its antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various chronic diseases including cardiovascular disease and neurodegenerative disorders. Preliminary studies have indicated that this compound exhibits potent antioxidant activity in vitro, making it a promising candidate for further investigation.

The pharmacokinetic properties of (2E)-but-2-en-1-yl (3S,4S,5S)-3,4,5-trihydroxy-6-oxocyclohex-1-ene-1-carboxylate are also an important area of research. Understanding how this compound is absorbed, distributed, metabolized, and excreted in the body is essential for optimizing its therapeutic potential. Recent studies have utilized advanced analytical techniques such as liquid chromatography-mass spectrometry (LCMS) to characterize the metabolic pathways of this compound in various biological matrices.

Clinical trials are currently underway to evaluate the safety and efficacy of (2E)-but-2-en-1-y l(3S , 4 S , 5 S ) - 3 , 4 , 5 - trihydroxy - 6 - oxocyclohex - 1 - ene - 1 - carboxylate in human subjects. Early results from phase I trials have shown promising outcomes with regards to safety profiles and pharmacodynamic responses. These trials are expected to provide valuable insights into the potential therapeutic applications of this compound in clinical settings.

In conclusion, (2E)-but - 2 - en - 1 - yl ( 3 S , 4 S , 5 S ) - 3 , 4 , 5 - trihydroxy - 6 - oxocyclohex - 1 - ene - 1 - carboxylate (CAS No. 57449 - 30 - 6) represents a promising candidate for further research and development in the pharmaceutical industry. Its unique chemical structure and potential biological activities make it an intriguing subject for both academic and industrial investigations. As research continues to advance our understanding of this compound's properties and applications, it holds significant promise for contributing to the development of novel therapeutic agents.